Cas no 2138123-63-2 (2-(1H-imidazol-1-yl)ethyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine)

• Product Name: 2-(1H-imidazol-1-yl)ethyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine
• CAS No: 2138123-63-2
• MF: C₁₀H₁₇F₃N₄
• MW: 250.263992071152
• CID: 5777478
• PubChem ID: 165958436
• Update Time: 2025-06-07

2-(1H-imidazol-1-yl)ethyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine Chemical and Physical Properties

Names and Identifiers

• EN300-1179189
• [2-(1H-imidazol-1-yl)ethyl][2-(methylamino)ethyl](2,2,2-trifluoroethyl)amine
• 2138123-63-2
• 2-(1H-imidazol-1-yl)ethyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

• Inchi： 1S/C10H17F3N4/c1-14-2-4-16(8-10(11,12)13)6-7-17-5-3-15-9-17/h3,5,9,14H,2,4,6-8H2,1H3
• InChI Key： COZLXLHEIVXTAX-UHFFFAOYSA-N
• SMILES： FC(CN(CCNC)CCN1C=NC=C1)(F)F

Computed Properties

• Exact Mass: 250.14053105g/mol
• Monoisotopic Mass: 250.14053105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 33.1Ų

Additional information on 2-(1H-imidazol-1-yl)ethyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine

Introduction to 2-(1H-imidazol-1-yl)ethyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine (CAS No. 2138123-63-2)

The compound 2-(1H-imidazol-1-yl)ethyl2-(methylamino)ethyl(2,2,2-trifluoroethyl)amine, identified by the CAS number 2138123-63-2, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of derivatives characterized by the presence of an imidazole ring, a nitrogen-containing heterocycle that is widely recognized for its role in biological interactions and drug design. The structural features of this molecule, including its (1H-imidazol-1-yl) moiety and the combination of (methylamino)ethyl and (2,2,2-trifluoroethyl)amine substituents, contribute to its unique chemical properties and potential biological activities.

In recent years, there has been a growing interest in the development of novel compounds that incorporate imidazole scaffolds due to their prevalence in bioactive natural products and their ability to modulate various biological pathways. The imidazole ring in CAS No. 2138123-63-2 serves as a key pharmacophore, enabling interactions with biological targets such as enzymes and receptors. The presence of the (methylamino)ethyl group introduces a polar amine functionality, which can enhance solubility and binding affinity, while the (2,2,2-trifluoroethyl)amine moiety adds a lipophilic character to the molecule, potentially improving membrane permeability and oral bioavailability.

Recent advancements in computational chemistry and molecular modeling have facilitated the exploration of such complex molecules. Studies have demonstrated that the combination of these structural elements can lead to compounds with desirable pharmacokinetic profiles. For instance, the trifluoromethyl group in (2,2,2-trifluoroethyl)amine is known to increase metabolic stability and binding affinity by inducing favorable electronic effects. This has made this class of compounds attractive for further development as potential therapeutic agents.

The synthesis of CAS No. 2138123-63-2 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the imidazole ring typically involves condensation reactions between appropriate precursors under controlled conditions. Subsequent functionalization with the (methylamino)ethyl and (2,2,2-trifluoroethyl)amine groups further refines the molecular structure. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

One of the most promising applications of this compound lies in its potential as a lead structure for drug discovery. The unique combination of pharmacophoric elements suggests that it may exhibit activity against multiple targets or possess novel mechanisms of action. Preliminary computational studies have indicated that derivatives of this compound may interact with enzymes involved in inflammatory pathways or signal transduction processes. These findings are particularly intriguing given the increasing recognition of such pathways in various diseases.

In addition to its pharmaceutical potential, this compound has also shown promise in material science applications. The presence of fluorine atoms can influence electronic properties, making it a candidate for use in advanced materials or functional coatings where specific chemical properties are desired.

The development of novel synthetic routes for CAS No. 2138123-63-2 continues to be an area of active research. Innovations in catalytic methods and green chemistry principles have allowed for more sustainable production processes. For example, transition-metal-catalyzed cross-coupling reactions have been employed to construct key carbon-carbon bonds efficiently. Such advancements not only improve yield but also reduce waste generation.

Furthermore, the use of high-throughput screening (HTS) techniques has accelerated the process of identifying biologically active compounds derived from structures like this one. HTS allows researchers to rapidly test large libraries of compounds against various biological targets, thereby identifying promising candidates for further optimization.

The role of computational biology in understanding the interactions between molecules like CAS No. 2138123-63-2 and biological targets cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations provide insights into binding affinities and mechanism-of-action hypotheses. These computational tools are essential for guiding experimental efforts and optimizing lead structures before they enter clinical trials.

The future prospects for this compound are bright, with ongoing research aimed at exploring its full potential across multiple domains. Whether as a therapeutic agent or a functional material component, CAS No. 2138123-63-2 represents an example of how innovative molecular design can yield compounds with significant utility.